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Compound of Interest

Compound Name: GR231118

Cat. No.: B549500

Application Notes and Protocols for GR231118

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR231118, also known as 1229U91, is a potent and selective peptide antagonist of the
Neuropeptide Y (NPY) Y1 receptor and a potent agonist of the NPY Y4 receptor.[1][2] It also
exhibits weaker activity at the NPY Y2, Y5, and Y6 receptors.[1][2] This dual activity makes it a
valuable tool for investigating the physiological roles of these NPY receptor subtypes in various
biological processes. These application notes provide detailed protocols for the solubilization
and storage of GR231118 to ensure its stability and efficacy in research applications.

Chemical Properties

A summary of the key chemical properties of GR231118 is presented in the table below.

Property Value Reference
Molecular Weight 2352.77 g/mol [3]
Molecular Formula C110H170N34024 [3]
Synonyms 1229U91, GW1229 [1][3]
Compound Class Peptide [4]
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Solubilization Protocol

The solubility of GR231118 in common laboratory solvents has not been extensively published.

However, based on its peptide structure, the following protocol is recommended for preparing

stock solutions. It is advisable to perform a small-scale solubility test before preparing a large

stock solution.

Materials:

GR231118 powder
Dimethyl sulfoxide (DMSO), sterile, anhydrous
Sterile, nuclease-free water or aqueous buffer (e.g., PBS, pH 7.2-7.4)

Sterile, polypropylene microcentrifuge tubes

Procedure for Preparing a 10 mM Stock Solution in DMSO:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to
prevent microbial contamination.

Weighing: Accurately weigh the desired amount of GR231118 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.35 mg of GR231118 (MW = 2352.77
g/mol ).

Initial Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing
the GR231118 powder. For 1 mL of a 10 mM solution, this would be 100 pL of DMSO.

Mixing: Gently vortex or sonicate the solution until the peptide is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

Dilution (Optional but Recommended): For many cell-based assays, it is recommended to
further dilute the DMSO stock solution with an aqueous buffer to minimize the concentration
of DMSO in the final working solution. Slowly add the aqueous buffer to the DMSO stock
solution while gently mixing. Be cautious as high concentrations of organic solvent can
cause precipitation of the peptide. A common final DMSO concentration in cell culture media
is <0.1%.
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Note: The optimal solvent and concentration for your specific application may vary. It is

recommended to test the solubility in small volumes of different solvents (e.g., water, PBS,

ethanol) if DMSO is not suitable for your experimental setup.

Storage Recommendations

Proper storage of GR231118 is critical to maintain its biological activity and prevent

degradation.

Storage Condition

Recommendation

Duration

Solid (Powder)

Store desiccated at -20°C.[3]

Long-term

Stock Solution in DMSO

Aliguot into single-use volumes
and store at -20°C or -80°C.
Avoid repeated freeze-thaw

cycles.

Up to 6 months at -20°C; Up to
12 months at -80°C (general

guidance)

Aqueous Solutions

Prepare fresh for each
experiment. If short-term
storage is necessary, store at
4°C for no more than 24 hours.
Avoid storing in aqueous
solutions for extended periods
due to the risk of degradation

and microbial growth.

Short-term (hours to days)

Experimental Workflow: Solubilization and Storage
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Workflow for GR231118 Solubilization and Storage
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Store at -20°C or -80°C

Experimental Use
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i
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Caption: A streamlined workflow for preparing and storing GR231118 stock solutions.
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Signaling Pathway of NPY Receptors Modulated by
GR231118

GR231118 acts on NPY receptors, which are G protein-coupled receptors (GPCRS). The
primary signaling pathway for the Y1 receptor, which GR231118 antagonizes, and the Y4
receptor, which it agonizes, involves the modulation of adenylyl cyclase and intracellular
calcium levels.
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NPY Receptor Signaling Pathways
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Caption: GR231118 modulates NPY receptor signaling, affecting downstream pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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